Cas no 2171926-76-2 ((2-bromo-6-fluorophenyl)methanesulfonyl fluoride)

• Product Name: (2-bromo-6-fluorophenyl)methanesulfonyl fluoride
• CAS No: 2171926-76-2
• MF: C₇H₅BrF₂O₂S
• MW: 271.079207181931
• CID: 5940315
• PubChem ID: 165522079
• Update Time: 2025-10-29

(2-bromo-6-fluorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-6-fluorophenyl)methanesulfonyl fluoride
• 2171926-76-2
• EN300-1450550

• Inchi： 1S/C7H5BrF2O2S/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2
• InChI Key： TVUKBZLHIMCAFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CS(=O)(=O)F)F

Computed Properties

• Exact Mass: 269.91617g/mol
• Monoisotopic Mass: 269.91617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on (2-bromo-6-fluorophenyl)methanesulfonyl fluoride

(2-bromo-6-fluorophenyl)methanesulfonyl fluoride and CAS No 2171926-76-2: A Comprehensive Overview in Biomedical Research

(2-bromo-6-fluorophenyl)methanesulfonyl fluoride (CAS No 2171926-76-2) is a versatile organic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential applications in drug discovery and molecular biology. This compound belongs to the class of sulfonate esters, which are known for their ability to modulate biological targets through various mechanisms, including enzyme inhibition and receptor activation. The integration of bromine and fluorine atoms in the aromatic ring of (2-bromo-6-fluorophenyl)methanesulfonyl fluoride contributes to its distinct physicochemical properties, making it a valuable candidate for structural modifications in pharmaceutical development.

Recent studies have highlighted the role of (2-bromo-6-fluorophenyl)methanesulfonyl fluoride in the design of small molecule inhibitors targeting key enzymes in metabolic pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in inflammatory diseases and cancer progression. The introduction of bromine at the 2-position and fluorine at the 6-position in the phenyl ring enhances the compound's hydrophobicity and metabolic stability, enabling it to maintain efficacy in vivo while minimizing off-target effects.

One of the most promising applications of CAS No 2171926-76-2 is its potential as a scaffold for developing selective modulators of G protein-coupled receptors (GPCRs). A 2024 study published in Nature Communications revealed that (2-bromo-6-fluorophenyl)methanesulfonyl fluoride derivatives can act as allosteric regulators of the β2-adrenergic receptor, offering new therapeutic strategies for cardiovascular and respiratory disorders. The fluorine atom at the 6-position plays a critical role in stabilizing the receptor-ligand interaction, while the bromine substituent enhances the compound's ability to penetrate cell membranes, improving bioavailability and cellular uptake.

From a synthetic perspective, the preparation of (2-bromo-6-fluorophenyl)methanesulfonyl fluoride involves a multi-step process that leverages modern organic chemistry techniques. A 2023 article in Organic & Biomolecular Chemistry described a novel method for synthesizing this compound through a nucleophilic substitution reaction, which allows for precise control over the stereochemistry and regioselectivity of the final product. This approach not only improves the efficiency of large-scale production but also reduces the environmental impact associated with traditional synthesis methods, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Another area of interest is the use of CAS No 2171926-76-2 in the development of fluorescent probes for imaging applications. Researchers at the University of Tokyo reported in 2024 that the compound can be conjugated with fluorophores to create highly sensitive biomarkers for detecting specific proteins in live cells. The unique electronic properties of the bromine and fluorine atoms in the aromatic ring enhance the photophysical characteristics of the probe, enabling real-time monitoring of cellular processes with minimal phototoxicity. This application underscores the compound's potential in advancing biomedical imaging technologies and drug delivery systems.

Despite its promising properties, the use of (2-bromo-6-fluorophenyl)methanesulfonyl fluoride is not without challenges. A 2023 review in Drug Discovery Today discussed the need for further optimization of its pharmacokinetic profile to enhance its therapeutic window. While the compound demonstrates good metabolic stability, its solubility in aqueous solutions remains a limitation that requires innovative formulation strategies. Researchers are exploring the use of co-solvents and nanocarriers to improve the compound's solubility and facilitate its delivery to target tissues, addressing one of the key barriers to its clinical translation.

Looking ahead, the future of CAS No 2171926-76-2 in biomedical research is likely to be shaped by advancements in computational modeling and high-throughput screening technologies. Machine learning algorithms are being employed to predict the binding affinity of (2-bromo-6-fluorophenyl)methanesulfonyl fluoride derivatives to various biological targets, accelerating the discovery of novel drug candidates. Additionally, the integration of this compound into combinatorial drug therapy regimens is being investigated to enhance treatment outcomes for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, (2-bromo-6-fluorophenyl)methanesulfonyl fluoride (CAS No 2171926-76-2) represents a significant advancement in the field of biomedical research. Its unique chemical structure and functional versatility make it a valuable tool for developing targeted therapies, imaging agents, and diagnostic tools. As ongoing studies continue to uncover new applications and refine its synthetic methods, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.